Cas no 1629-18-1 (Benzenecarbothioamide,3-fluoro-N-phenyl-)

• Product Name: Benzenecarbothioamide,3-fluoro-N-phenyl-
• CAS No: 1629-18-1
• MF: C₁₃H₁₀FNS
• MW: 231.288605213165
• CID: 152741
• PubChem ID: 3941871
• Update Time: 2025-04-19

Benzenecarbothioamide,3-fluoro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,3-fluoro-N-phenyl-
• 3-fluoro-N-phenylbenzenecarbothioamide
• AC1N0Q8D
• N-(3-Fluor-thiobenzoyl)-anilin
• NSC51895
• DTXSID30398124
• 3-fluorothiobenzanilide
• NSC-51895
• 1629-18-1

• Inchi： 1S/C13H10FNS/c14-11-6-4-5-10(9-11)13(16)15-12-7-2-1-3-8-12/h1-9H,(H,15,16)
• InChI Key： ZYPOOKXSNLBUIA-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(C=1)F)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.0519
• Monoisotopic Mass: 231.051798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.282
• Boiling Point: 334.8°Cat760mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.678
• PSA: 12.03
• LogP: 3.68630